Cas no 880081-66-3 (3-2-2-(2-Hydroxyethoxy)ethoxyethoxyphenylacetylene)

3-2-2-(2-Hydroxyethoxy)ethoxyethoxyphenylacetylene is a specialized phenylacetylene derivative featuring a triethylene glycol-like side chain terminated with a hydroxyl group. This structure imparts solubility in polar organic solvents and aqueous systems, making it useful for applications requiring controlled hydrophilicity. The terminal alkyne group enables click chemistry reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), facilitating conjugation with azide-functionalized molecules. The ethylene glycol spacer enhances biocompatibility and reduces nonspecific interactions, making it suitable for bioconjugation and surface functionalization. Its balanced polarity and reactivity make it valuable in polymer science, materials chemistry, and biomedical research, particularly for designing functionalized surfaces or hybrid materials.

3-2-2-(2-Hydroxyethoxy)ethoxyethoxyphenylacetylene structure

880081-66-3 structure

Product name:3-2-2-(2-Hydroxyethoxy)ethoxyethoxyphenylacetylene

CAS No:880081-66-3

MF:C₁₄H₁₈O₄

MW:250.290324687958

CID:3427776

PubChem ID:86229568

3-2-2-(2-Hydroxyethoxy)ethoxyethoxyphenylacetylene Chemical and Physical Properties

Names and Identifiers

- ETHANOL, 2-[2-[2-(3-ETHYNYLPHENOXY)ETHOXY]ETHOXY]-
- 3-[2-[2-(2-Hydroxyethoxy)ethoxy]ethoxy]phenylacetylene
- AKOS037654871
- MS-20891
- A1-06893
- 880081-66-3
- 2-[2-[2-(3-ethynylphenoxy)ethoxy]ethoxy]ethanol
- 3-2-2-(2-Hydroxyethoxy)ethoxyethoxyphenylacetylene
- Inchi： InChI=1S/C14H18O4/c1-2-13-4-3-5-14(12-13)18-11-10-17-9-8-16-7-6-15/h1,3-5,12,15H,6-11H2
- InChI Key： ALYGIGQPCFGLPA-UHFFFAOYSA-N

Computed Properties

Exact Mass: 250.12050905Da
Monoisotopic Mass: 250.12050905Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 10
Complexity: 245
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 47.9Å²

3-2-2-(2-Hydroxyethoxy)ethoxyethoxyphenylacetylene Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
TRC	H183115-125mg	3-[2-[2-(2-Hydroxyethoxy)ethoxy]ethoxy]phenylacetylene	880081-66-3		125mg	$ 665.00	2022-06-04
TRC	H183115-250mg	3-[2-[2-(2-Hydroxyethoxy)ethoxy]ethoxy]phenylacetylene	880081-66-3		250mg	$ 1110.00	2022-06-04
Key Organics Ltd	MS-20891-1G	3-[2-[2-(2-Hydroxyethoxy)ethoxy]ethoxy]phenylacetylene	880081-66-3	>95%	1g	£1603.00	2025-02-08

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Additional information on 3-2-2-(2-Hydroxyethoxy)ethoxyethoxyphenylacetylene

Comprehensive Overview of 3-[2-[2-(2-Hydroxyethoxy)ethoxy]ethoxyphenyl]acetylene (CAS No. 880081-66-3)

3-[2-[2-(2-Hydroxyethoxy)ethoxy]ethoxyphenyl]acetylene, with the CAS number 880081-66-3, is a specialized organic compound that has garnered significant attention in the fields of materials science, pharmaceutical research, and advanced chemical synthesis. This compound, characterized by its unique hydrophilic ethylene oxide chains and terminal alkyne group, offers versatile applications in click chemistry, polymer modification, and bioconjugation. Its molecular structure, featuring a phenylacetylene core and polyethylene glycol (PEG)-like side chains, makes it an attractive candidate for designing functionalized materials and drug delivery systems.

In recent years, the demand for PEGylated compounds like 3-[2-[2-(2-Hydroxyethoxy)ethoxy]ethoxyphenyl]acetylene has surged due to their biocompatibility and enhanced solubility in aqueous environments. Researchers are particularly interested in its role in nanotechnology and targeted therapeutics, where the alkyne group enables efficient Huisgen cycloaddition (a cornerstone of click chemistry). This property is pivotal for creating biomolecule conjugates, such as antibody-drug conjugates (ADCs), which are a hot topic in cancer research and precision medicine.

From an industrial perspective, CAS 880081-66-3 is valued for its potential in surface modification and coating technologies. Its hydrophilic-lipophilic balance (HLB) can be fine-tuned by adjusting the ethylene oxide chain length, making it adaptable for anti-fouling coatings or hydrogel formulations. These applications align with the growing focus on sustainable materials and green chemistry, addressing concerns about environmental impact and biodegradability.

The synthesis of 3-[2-[2-(2-Hydroxyethoxy)ethoxy]ethoxyphenyl]acetylene typically involves multi-step organic reactions, including Williamson ether synthesis and Sonogashira coupling. Its purity and stability are critical for high-performance applications, prompting rigorous analytical validation via HPLC, NMR, and mass spectrometry. As the chemical industry shifts toward high-value specialty chemicals, this compound exemplifies innovation in molecular design and functional group engineering.

Emerging trends in AI-driven drug discovery and computational chemistry have further highlighted the relevance of 880081-66-3. Its structural motifs are frequently explored in virtual screening for bioactive molecules, leveraging machine learning algorithms to predict ADMET properties. Such advancements resonate with the broader scientific community's pursuit of accelerated R&D cycles and cost-effective solutions.

In summary, 3-[2-[2-(2-Hydroxyethoxy)ethoxy]ethoxyphenyl]acetylene (CAS 880081-66-3) stands at the intersection of cutting-edge research and industrial innovation. Its multifaceted utility—spanning biomedicine, nanomaterials, and smart coatings—positions it as a compound of enduring significance. As global interest in personalized medicine and eco-friendly technologies grows, this molecule will likely remain a focal point for scientific and commercial exploration.